Cas no 1180675-98-2 (3-Bromo-5-(pentafluorosulfur)benzoic acid)

• Product Name: 3-Bromo-5-(pentafluorosulfur)benzoic acid
• CAS No: 1180675-98-2
• MF: C₇H₄BrF₅O₂S
• MW: 327.066477775574
• MDL: MFCD16652482
• CID: 2894506
• PubChem ID: 58137421
• Update Time: 2025-10-29

3-Bromo-5-(pentafluorosulfur)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(pentafluoro-λ6-sulphanyl)benzoic acid
• 3-Bromo-5-(pentafluorothio)benzoic acid
• AKOS015957212
• PS-11195
• 1180675-98-2
• 3-Bromo-5-(pentafluorosulphur)benzoic acid
• GGDWTFSLWQRHPR-UHFFFAOYSA-N
• 3-bromo-5-(pentafluoro-lambda6-sulfanyl)benzoic acid
• E6-sulfanyl)benzoic acid
• SCHEMBL1194711
• AT43856
• 3-Bromo-5-(pentafluorosulfanyl)benzoic acid
• 3-Bromo-5-(pentafluoro-
• 3-Bromo-5-(pentafluoro-lambda6-sulphanyl)benzoic acid
• MFCD16652482
• 3-Bromo-5-(pentafluorosulfur)benzoic acid
• CS-0329413

• MDL： MFCD16652482
• Inchi： 1S/C7H4BrF5O2S/c8-5-1-4(7(14)15)2-6(3-5)16(9,10,11,12)13/h1-3H,(H,14,15)
• InChI Key： GGDWTFSLWQRHPR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1)S(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 325.90355g/mol
• Monoisotopic Mass: 325.90355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 38.3Ų

Additional information on 3-Bromo-5-(pentafluorosulfur)benzoic acid

3-Bromo-5-(pentafluorosulfur)benzoic Acid: Properties, Applications, and Market Insights

3-Bromo-5-(pentafluorosulfur)benzoic acid (CAS No. 1180675-98-2) is a specialized aromatic carboxylic acid derivative that has gained significant attention in pharmaceutical and material science research. This compound, characterized by the presence of both a bromo substituent and a pentafluorosulfur group on the benzene ring, exhibits unique electronic properties that make it valuable for various applications. The molecular formula C₇H₂BrF₅O₂S highlights its distinct structural features, which contribute to its reactivity and potential uses.

The growing interest in fluorinated aromatic compounds like 3-Bromo-5-(pentafluorosulfur)benzoic acid stems from their ability to modify electronic properties and enhance metabolic stability in drug development. Researchers are particularly interested in how the pentafluorosulfur moiety influences the compound's lipophilicity and binding characteristics. Recent studies have explored its potential as a building block for high-performance materials and biologically active molecules, with applications ranging from organic electronics to medicinal chemistry.

In pharmaceutical research, 3-Bromo-5-(pentafluorosulfur)benzoic acid serves as a versatile intermediate for the synthesis of more complex molecules. The presence of both electron-withdrawing groups (the pentafluorosulfur and carboxylic acid) and the bromo substituent creates multiple sites for further functionalization. This makes the compound particularly valuable for structure-activity relationship studies in drug discovery programs targeting various disease pathways.

The material science applications of 3-Bromo-5-(pentafluorosulfur)benzoic acid are equally promising. Its unique electronic properties make it suitable for developing organic semiconductors and liquid crystal materials. The strong dipole moment created by the pentafluorosulfur group can significantly alter the charge transport properties of molecular assemblies, making this compound interesting for optoelectronic applications. Researchers are investigating its potential in organic light-emitting diodes (OLEDs) and other electronic devices.

From a synthetic chemistry perspective, 3-Bromo-5-(pentafluorosulfur)benzoic acid offers several advantages. The bromo substituent at the 3-position allows for various cross-coupling reactions, while the carboxylic acid functionality provides an additional handle for derivatization. These features make it a valuable building block in medicinal chemistry and materials science, where precise control over molecular structure is crucial for achieving desired properties.

The market for fluorinated aromatic compounds like 3-Bromo-5-(pentafluorosulfur)benzoic acid has been growing steadily, driven by increasing demand from pharmaceutical and electronic materials sectors. As drug discovery programs continue to explore fluorine-containing compounds for their enhanced metabolic stability and binding properties, specialized intermediates like this benzoic acid derivative are becoming increasingly important. The global market for fluorinated building blocks is projected to expand significantly in the coming years, with compounds containing both fluorine and sulfur functionalities being particularly sought after.

Quality control and characterization of 3-Bromo-5-(pentafluorosulfur)benzoic acid are critical aspects of its production and application. Advanced analytical techniques including nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are typically employed to ensure purity and confirm structural identity. The compound's stability under various conditions is an important consideration for storage and handling protocols.

Environmental and safety considerations for 3-Bromo-5-(pentafluorosulfur)benzoic acid follow standard laboratory practices for handling aromatic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when working with this material. The compound's environmental fate and biodegradation pathways are areas of ongoing research, particularly given the increasing regulatory focus on persistent organic pollutants and fluorinated compounds in the environment.

Future research directions for 3-Bromo-5-(pentafluorosulfur)benzoic acid include exploring its potential in catalysis and as a ligand in metal-organic frameworks (MOFs). The unique electronic properties imparted by the pentafluorosulfur group may lead to novel applications in asymmetric synthesis and molecular recognition. Additionally, its use in the development of fluorinated polymers with specialized properties is an area of growing interest in materials science.

For researchers and manufacturers seeking high-quality 3-Bromo-5-(pentafluorosulfur)benzoic acid, several key factors should be considered. These include the compound's purity level, batch-to-batch consistency, and the availability of comprehensive analytical data. As the applications of this specialty chemical continue to expand across multiple scientific disciplines, its importance as a research tool and synthetic intermediate is likely to increase significantly in the coming years.